Methyl 2-(benzyloxy)-5-cyanobenzoate

• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol
• IUPAC Name: methyl 5-cyano-2-phenylmethoxybenzoate
• InChI: InChI=1S/C16H13NO3/c1-19-16(18)14-9-13(10-17)7-8-15(14)20-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3
• InChI Key: XSLZLFFVVCBHGZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C#N)OCC2=CC=CC=C2

Description

Methyl 2-(benzyloxy)-5-cyanobenzoate is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of methyl 5-cyano-2-hydroxybenzoate (may be prepared as described in Description 12; 531 mg, 3 mmol), potassium carbonate (1037 mg, 7.50 mmol) and (bromomethyl)benzene (1026 mg, 6.00 mmol) in acetone (60 ml) was stirred at 50° C. overnight. The mixture was cooled and filtered. The filtrate was concentrated. The crude product was purified by silica gel chromatography eluting with hexane:ethyl acetate (10:1) to yield the title compound as a white solid. 480 mg.